Cas no 19887-85-5 (o-Nitrophenyl α-D-Galactopyranoside)

• Product Name: o-Nitrophenyl α-D-Galactopyranoside
• CAS No: 19887-85-5
• MF: C₁₂H₁₅NO₈
• MW: 301.249404191971
• CID: 180514
• PubChem ID: 22850352
• Update Time: 2025-06-08

o-Nitrophenyl α-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside,2-nitrophenyl
• o-Nitrophenyl α-D-Ga
• o-Nitrophenyl α-D-Galactopyranoside
• ONPG
• 2-Nitrophenyl a-D-galactopyranoside
• A-D-galactopyranoside
• A-D-Galactoside
• o-Nitrophenyl
• o-Nitrophenyl-Alpha-D-Galactopyranoside
• o-Nitrophenyl alpha-D-galactopyranoside
• o-Nitrophenyl alpha-D-galactoside
• o-Nitrophenyl α-D-Galactoside
• O-NITROPHENYL-A-D-GALACTOPYRANOSIDE
• 2-NITROPHENYL-ALPHA-D-GALACTOPYRANOSIDE
• alpha-D-Galactopyranoside, 2-nitrophenyl
• 19887-85-5
• (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-(2-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• 2-Nitrophenyla-D-galactopyranoside
• HY-135886
• 2-Nitrophenyl
• 2-Nitrophenyl -D-galactopyranoside
• 2-Nitrophenyl alpha-D-galactopyranoside
• SCHEMBL148125
• (2R,3R,4S,5R,6R)-2-(HYDROXYMETHYL)-6-(2-NITROPHENOXY)OXANE-3,4,5-TRIOL
• CS-0116005
• KUWPCJHYPSUOFW-IIRVCBMXSA-N
• DA-60161

• Inchi： 1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-4-2-1-3-6(7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9+,10+,11-,12+/m1/s1
• InChI Key： KUWPCJHYPSUOFW-IIRVCBMXSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.08000
• Monoisotopic Mass: 301.07976644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.599±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.5 g/l) (25 º C),
• PSA: 145.20000
• LogP: -0.70330

o-Nitrophenyl α-D-Galactopyranoside Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on o-Nitrophenyl α-D-Galactopyranoside

Comprehensive Guide to o-Nitrophenyl α-D-Galactopyranoside (CAS No. 19887-85-5): Properties, Applications, and Research Insights

o-Nitrophenyl α-D-Galactopyranoside (CAS No. 19887-85-5) is a specialized chromogenic substrate widely used in biochemical assays and enzyme research. This compound, often abbreviated as ONPG-α-Gal, plays a critical role in detecting α-galactosidase activity, a key enzyme in metabolic studies and diagnostic applications. Its unique structure combines a nitrophenyl group with a galactopyranoside moiety, enabling precise colorimetric measurements under enzymatic hydrolysis.

In recent years, the demand for high-purity enzyme substrates like o-Nitrophenyl α-D-Galactopyranoside has surged due to advancements in molecular diagnostics and glycobiology research. Researchers frequently search for "ONPG-α-Gal synthesis," "α-galactosidase assay protocol," or "best chromogenic substrates for enzymes," reflecting its relevance in modern laboratories. The compound’s yellow color development upon cleavage makes it ideal for high-throughput screening (HTS) and microplate reader-based analyses.

The chemical stability and water solubility of CAS 19887-85-5 contribute to its versatility. It is particularly valuable in studying Fabry disease, a genetic disorder linked to α-galactosidase deficiency. Clinicians and biochemists often explore "how to prepare ONPG-α-Gal solution" or "alternative substrates for α-galactosidase," highlighting its diagnostic importance. Unlike some older substrates, o-Nitrophenyl α-D-Galactopyranoside offers low background interference and excellent sensitivity.

From an industrial perspective, this compound is synthesized under strict GMP conditions to ensure consistency for in vitro diagnostics (IVD) kits. Its applications extend to food microbiology for detecting microbial galactosidase activity, addressing trending topics like "rapid microbial testing methods." The nitrophenol release mechanism also aligns with green chemistry principles, as it minimizes hazardous byproducts.

Emerging trends in personalized medicine have further amplified interest in o-Nitrophenyl α-D-Galactopyranoside. Searches for "enzyme substrates for precision diagnostics" or "ONPG-α-Gal storage conditions" indicate its growing role in biomarker discovery. Proper storage at -20°C and protection from light degradation are critical to maintain its reaction efficiency, as emphasized in peer-reviewed studies.

In summary, CAS 19887-85-5 remains indispensable for enzymatic kinetics and clinical biochemistry. Its compatibility with automated analyzers and relevance to rare disease research ensure its continued prominence. For laboratories prioritizing accuracy and reproducibility, o-Nitrophenyl α-D-Galactopyranoside stands as a gold-standard substrate.